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Compound of Interest

Compound Name: Vanillin-13C,d3

CAS No.: 1794789-90-4

Cat. No.: B586266 Get Quote

Executive Summary & Core Directive
Vanillin-13C,d3 is a STABLE isotope-labeled compound. It is NOT radioactive.[1]

The most common compliance error regarding this material is the accidental classification of

the waste as "Radioactive" due to the presence of "13C" and "d3" (Deuterium) in the chemical

name. This material must be handled and disposed of strictly as Chemical Waste, following the

protocols for standard organic aldehydes.

Immediate Action Required:

Do NOT place in radioactive waste streams (e.g.,

C or

H bins).[1]

Do NOT mix with strong oxidizing agents (e.g., perchlorates, permanganates).

DO segregate as "Organic Chemical Waste" (Non-Halogenated, unless dissolved in

halogenated solvents).

Technical Hazard Assessment (The "Why")
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To ensure safety and regulatory compliance, researchers must understand the physicochemical

properties driving these protocols.

Isotopic vs. Radiological Status
Unlike Carbon-14 (

C) or Tritium (

H), the isotopes in this product are stable. They emit no ionizing radiation.

C (Carbon-13): Natural abundance ~1.1%. Stable.

d (Deuterium,

H): Natural abundance ~0.015%. Stable.

Chemical Hazard Profile
While Vanillin is Generally Recognized As Safe (GRAS) in food applications, the pure analytical

standard presents specific laboratory hazards, primarily eye irritation and combustibility in dust

form.
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Property Data Operational Implication

CAS Number 121-33-5 (Unlabeled parent)

Use parent CAS for general

waste profiling if specific

labeled CAS is not in EHS

database.

GHS Classification Eye Irrit.[2][3][4][5][6] 2A

Required PPE: Safety goggles

(ANSI Z87.1) and Nitrile

gloves.

Flash Point >147°C (Closed Cup)
Combustible solid. Avoid

generating dust clouds.[3][7]

Reactivity Aldehyde functional group
Incompatible with strong

oxidizers and strong bases.[8]

Water Solubility ~10 g/L (25°C)

Moderately soluble; however,

organic solvent disposal is

preferred for incineration

efficiency.

Pre-Disposal Characterization & Workflow
The following decision tree illustrates the correct logic for disposing of Vanillin-13C,d3. This

self-validating workflow ensures no "unknowns" enter the waste stream.

Disposal Decision Matrix
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Start: Waste Generation

Assess Physical State

Solid Residue
(Powder/Crystal)

Is Solid

Solution
(Dissolved in Solvent)

Is Liquid

Dissolve in Compatible Solvent
(Acetone or Methanol preferred)

Preferred Method

Identify Solvent Type

Non-Halogenated
(MeOH, EtOH, Acetone)

No Halogens

Halogenated
(DCM, Chloroform)

Contains Halogens

CRITICAL: Labeling
1. List Solvent %

2. List 'Vanillin-13C,d3'
3. Add 'STABLE ISOTOPE' tag

Bin: Flammable/Organic
(Non-Halogenated)

Route A

Bin: Halogenated
Organic Waste

Route B

Click to download full resolution via product page

Figure 1: Logic flow for the segregation of stable-isotope labeled organic waste.
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Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Use this protocol for expired standards or spilled solid material.

Dissolution (Recommended):

Small amounts of solid Vanillin-13C,d3 should be dissolved in a combustible solvent (e.g.,

Acetone, Methanol, or Ethanol) rather than disposed of as dry solid. This facilitates cleaner

combustion in commercial incinerators.

Ratio: Dissolve ~1g of solid in 10-20mL of solvent.

Container Selection:

Use a High-Density Polyethylene (HDPE) or Glass waste container compatible with the

solvent.

Labeling:

Adhere a hazardous waste label.[3][9][10]

Chemical Name: Write "Vanillin-13C,d3 Solution".

Constituents: List the solvent (e.g., "Acetone 95%") and the solute (e.g., "Vanillin-13C,d3
<5%").

Hazard Check: Mark "Flammable" and "Irritant".

Protocol B: Liquid Waste (Experimental Mixtures)
Use this protocol for HPLC effluents or reaction mixtures.

Segregation:

Determine if your primary solvent is Halogenated (e.g., Dichloromethane) or Non-

Halogenated (e.g., Methanol, Acetonitrile).[11]
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Do NOT mix these streams unless your facility has a specific "Commingled Solvents"

drum.

pH Check:

Ensure the solution pH is between 4 and 10. If the solution is highly acidic or basic due to

other reagents, neutralize it before adding to the organic waste drum to prevent drum

corrosion or unexpected reactions.

Transfer:

Pour into the appropriate carboy using a funnel.

Safety Note: Bond and ground the container if transferring large volumes (>4L) of

flammable solvents to prevent static discharge.

Critical Labeling & Communication
The primary risk with this material is not chemical, but administrative. EHS teams often flag

"isotopes" as radioactive, leading to costly quarantines.

The "Stable Isotope" Tagging System: When generating the waste tag, you must explicitly

clarify the non-radioactive nature of the material.

Correct Labeling Example:

Contents: Methanol (99%), Vanillin-13C,d3 (1%) Note: STABLE ISOTOPE. NON-

RADIOACTIVE.

Incorrect Labeling Example:
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Contents: C13-Vanillin (Risk: This looks like a radiolabel to untrained personnel)

Emergency Procedures
Accidental Spillage (Solid)[12]

Isolate: Mark the area.

PPE: Wear safety goggles and nitrile gloves. A dust mask (N95) is recommended if fine

powder is dispersed.

Clean Up:

Do not dry sweep (risk of dust explosion).

Cover the spill with wet paper towels or an inert absorbent (vermiculite).

Scoop into a sealable bag/container.

Clean the surface with water and soap (Vanillin is soluble in warm water).

Disposal: Treat the debris as solid chemical waste (Protocol A).

Eye Contact
Flush: Immediately flush eyes with water for at least 15 minutes.

Remove Contacts: Remove contact lenses if present and easy to do.[3][4]

Medical: Seek medical attention if irritation persists (Vanillin is a Category 2A irritant).[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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